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Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298 Get Quote

An In-depth Technical Guide to N-Butyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide

(PYR14-TFSI)

Introduction
N-Butyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly abbreviated as

PYR14-TFSI, is a room temperature ionic liquid (RTIL).[1] Ionic liquids are salts that are liquid

at or near room temperature, and they possess a unique combination of properties including

low volatility, high thermal stability, and high ionic conductivity. PYR14-TFSI is particularly noted

for its wide electrochemical window and high viscosity, making it a significant candidate for

electrochemical applications such as in batteries and supercapacitors, rather than in direct drug

development roles.[1][2][3] This guide provides a detailed overview of its chemical structure,

physicochemical properties, and synthesis for researchers and scientists in materials science

and electrochemistry.

Chemical Structure and Formula
PYR14-TFSI is comprised of a pyrrolidinium cation (N-butyl-N-methylpyrrolidinium, [PYR14]+)

and a bis(trifluoromethylsulfonyl)imide anion ([TFSI]-).

Molecular Formula: C₁₁H₂₀F₆N₂O₄S₂[4][5][6]

Chemical Identifiers:

CAS Number: 223437-11-4[4][6]
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SMILES: CCCC[N+]1(C)CCCC1.FC(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F

InChI: 1S/C9H20N.C2F6NO4S2/c1-3-4-7-10(2)8-5-6-9-10;3-1(4,5)14(10,11)9-

15(12,13)2(6,7)8/h3-9H2,1-2H3;/q+1;-1
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Caption: Chemical structure of PYR14-TFSI.
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Physicochemical Properties
The properties of PYR14-TFSI make it a suitable electrolyte for various electrochemical

devices. Key quantitative data are summarized below.

Property Value References

Molecular Weight 422.41 g/mol [4][5][6]

Appearance Liquid

Melting Point -18 °C [4][5][6]

Density 1.40 g/cm³ (at 23 °C) [4][5][6]

Viscosity 94.4 cP (at 20 °C) [5][6]

Ionic Conductivity 2.12 mS/cm (at 20 °C) [6]

Electrochemical Window 5.5 V [1][5]

Flash Point 69 °C [4]

Water Solubility Immiscible [4]

Solubility

Miscible with methanol,

acetonitrile, acetone,

dichloromethane, and dimethyl

sulfoxide.

[4]

Experimental Protocols: Synthesis
PYR14-TFSI is typically synthesized via a two-step process involving a precursor synthesis

followed by an anion exchange reaction.[7]

Methodology
Step 1: Precursor Synthesis (Quaternization) The first step is the synthesis of the N-butyl-N-

methylpyrrolidinium iodide ([PYR14][I]) precursor.

Reagents: 1-methylpyrrolidine and 1-iodobutane are used as starting materials.[7][8] Ethyl

acetate often serves as the solvent.[7]
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Procedure: 1-methylpyrrolidine is reacted with a slight excess of 1-iodobutane. The reaction

is typically carried out in a round bottom flask with stirring at a controlled temperature (e.g.,

45 °C) for several hours to ensure complete reaction.[7]

Product: The product, 1-butyl-1-methyl-iodo-pyrrolidinium ([PYR14][I]), is formed as a

precipitate which can then be isolated. The typical yield for this step is around 83%.[7]

Step 2: Anion Exchange (Metathesis) The second step involves exchanging the iodide anion of

the precursor with the desired TFSI anion.

Reagents: The [PYR14][I] precursor is reacted with Lithium bis(trifluoromethane)sulfonamide

(LiTFSI).[7] Water is commonly used as the solvent for this step.[7]

Procedure: [PYR14][I] is dissolved in water, and a slight excess of LiTFSI is added to the

solution. The reaction results in the formation of PYR14-TFSI and lithium iodide (LiI) as a

byproduct.[7]

Purification: Since PYR14-TFSI is hydrophobic, it phase-separates from the aqueous

solution containing the LiI byproduct. The PYR14-TFSI layer is then washed multiple times

with deionized water to remove impurities. Further purification can be achieved using

activated carbon and aluminum oxide to remove colored impurities and trace amounts of

reactants.[7] The final product is dried under vacuum to remove any residual water. The

expected yield for this step is approximately 85%.[7]
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Caption: Workflow for the synthesis of PYR14-TFSI.
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Applications in Research and Development
The primary area of application for PYR14-TFSI is in electrochemistry, owing to its favorable

properties as an electrolyte.[9]

Lithium-ion Batteries: It is extensively studied as a non-flammable and stable electrolyte

component for lithium-ion batteries, enhancing their safety and performance, especially at

high temperatures.[2][10][11]

Supercapacitors: Its wide electrochemical window and good ionic conductivity make it

suitable for high-voltage electric double-layer capacitors (EDLCs).[2][9]

Electrodeposition: PYR14-TFSI serves as a medium for the electrodeposition of metals and

conductive polymers, offering a safer alternative to volatile organic solvents.[3]

While the prompt's audience includes drug development professionals, current research

overwhelmingly points to PYR14-TFSI's utility in materials science and energy storage, not

pharmacology or as a direct component in drug delivery systems. The term "prodrug" and

related concepts are not found in the context of PYR14-TFSI in the provided search results.[12]

Safety Information
According to safety data, PYR14-TFSI may cause skin and serious eye irritation.[13] Mixtures

containing PYR14-TFSI and lithium salts like LiTFSI can be harmful if swallowed and may

cause severe skin burns and eye damage.[14] Appropriate personal protective equipment,

including gloves and eye protection, should be used when handling this chemical.[15] It should

be stored in a tightly sealed container at room temperature.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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